Cas no 118949-61-4 (2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine)

2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine is a chiral bidentate ligand featuring a pyridine core flanked by two (4S)-(-)-isopropyl-2-oxazoline moieties. Its rigid, stereodefined structure makes it highly effective in asymmetric catalysis, particularly in transition metal-mediated reactions such as C–C bond formations and enantioselective hydrogenations. The isopropyl groups enhance steric control, improving selectivity in chiral induction, while the oxazoline rings provide strong metal coordination. This ligand is valued for its stability under reactive conditions and consistent performance in producing high enantiomeric excesses. It is commonly employed in academic and industrial research for synthesizing optically active compounds, demonstrating broad utility in pharmaceutical and fine chemical applications.
2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine structure
118949-61-4 structure
Product Name:2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine
CAS No:118949-61-4
MF:C17H23N3O2
MW:301.383424043655
MDL:MFCD00191815
CID:132023
PubChem ID:87565073
Update Time:2025-05-24

2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)pyridine
    • (S,S)-2,6-Bis(4-isopropyl-2-oxazolin-2-yl)pyridine
    • 2,6-Bis[(4S)-(-)-isopropyl-2-oxazolin-2-yl]pyridine
    • (4S)-4-propan-2-yl-2-[6-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]pyridin-2-yl]-4,5-dihydro-1,3-oxazole
    • SodiuM Metavanadate
    • (S,S)-2,2'-(2,6-Pyridinediyl)bis(4-isopropyl-2-oxazoline)
    • 2,6-Bis((S)
    • 2,6-Bis[(4S)-4-isopropyl-2-oxazolin-2-yl]pyridine
    • (-)-2,6-BIS[(4S)-4-(I-PROPYL)-2-OXAZOLIN-2-YL]PYRIDINE
    • -4-isopropyl-4,5-dihydrooxazol-2-yl)
    • 2,6-Bis[(4S)-isopropyl-2-oxazolin-2-yl]pyridine,99%e.e.
    • 2,6-Bis[(4S)-(-)-isopropyl-2-oxazolin-2-yl]pyridine 99%
    • 2,6-Bis[(4S)-(-)-isopropyl-2-oxazolin-2-yl]pyridine ,99%
    • Pyridine, 2,6-bis((4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl)-
    • NCGC00176916-01
    • D70583
    • Maybridge4_002106
    • CSGQGLBCAHGJDR-HUUCEWRRSA-N
    • 215601-37-9
    • 2,6-Bis((4S)-4-isopropyl-4,5-dihydrooxazol-2-yl)pyridine
    • 118949-61-4
    • Pyridine, 2,6-bis[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-
    • AMY41345
    • 173829-03-3
    • BRD-K94706847-001-02-7
    • AKOS015838434
    • 2,6-bis[(4s)-isopropyl-2-oxazolin-2-yl]pyridine
    • SR-01000635579-1
    • SCHEMBL245303
    • Q27275055
    • 2,6-Bis[(4S)-(-)-isopropyl-2-oxazolin-2-yl]pyridine, 99%
    • AC-27872
    • HMS1526P16
    • C1A0B1BVRW
    • CCG-45834
    • CS-W012122
    • 2,6-bis((4s)-isopropyl-2-oxazolin-2-yl)pyridine
    • Pyridine bis(oxazoline) ligands, (S,S)-i-pr-pybox-
    • 2,6-bis[(4s)isopropyl-2-oxazolin-2-yl]pyridine
    • J-003948
    • 2,6-bis[(4S)-isopropyl-2-oxazoline-2-yl]pyridine
    • (S)-(I-PR)-PYBOX
    • 2,6-bis[(4S)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]pyridine
    • (S,S)-i-Pr-pybox
    • 2,6-Bis[(4S)-(-)-isopropyl-2-
    • rel-2,6-Bis((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)pyridine
    • UNII-C1A0B1BVRW
    • B2218
    • oxazolin-2-yl]pyridine
    • (S,S)-i-Pr-pybox [MI]
    • BRD-K94706847-001-01-9
    • i-Pr-pybox, (S,S)-
    • i-Pr-pybox, (S,S)-(-)-
    • BP-12301
    • DTXSID80350833
    • AS-69835
    • (S,S)-Ipr-pybox
    • MFCD00191815
    • 2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine
    • MDL: MFCD00191815
    • Inchi: 1S/C17H23N3O2/c1-10(2)14-8-21-16(19-14)12-6-5-7-13(18-12)17-20-15(9-22-17)11(3)4/h5-7,10-11,14-15H,8-9H2,1-4H3/t14-,15-/m1/s1
    • InChI Key: CSGQGLBCAHGJDR-HUUCEWRRSA-N
    • SMILES: O1C(C2C=CC=C(C3=N[C@H](CO3)C(C)C)N=2)=N[C@H](C1)C(C)C

Computed Properties

  • Exact Mass: 301.17900
  • Monoisotopic Mass: 301.179
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 56.1A^2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2300
  • Melting Point: 151.0 to 155.0 deg-C
  • Boiling Point: 457.1±30.0 °C at 760 mmHg
  • Flash Point: 230.2±24.6 °C
  • Refractive Index: 1.607
  • PSA: 56.07000
  • LogP: 1.55560
  • Specific Rotation: -120° (c 1.0, CH2Cl2)
  • Optical Activity: [α]25/D −118°, c = 0.7 in methylene chloride
  • Solubility: Not determined

2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine Security Information

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Tiancheng Chemical (Jiangsu) Co., Ltd
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Additional information on 2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine

2,6-Bis(4S)-(-)-Isopropyl-2-Oxazolin-2-Ylpyridine: A Comprehensive Overview

The compound 118949-61-4, also known as 2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a pyridine ring substituted at the 2 and 6 positions with oxazoline groups, each bearing an isopropyl substituent. The stereochemistry at the 4S position of the oxazoline rings adds to the complexity and specificity of this compound.

Recent studies have highlighted the importance of oxazoline-containing compounds in catalytic processes, particularly in asymmetric catalysis. The oxazoline moiety is known for its ability to act as a chiral ligand, facilitating enantioselective reactions. In the case of 2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine, the presence of two oxazoline groups on a pyridine backbone creates a highly symmetrical yet chiral environment, making it an ideal candidate for exploring novel catalytic systems. Researchers have reported that this compound can serve as a precursor for generating metal complexes with exceptional catalytic activity, particularly in reactions involving alkenes and alkynes.

The synthesis of 118949-61-4 involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the formation of the oxazoline rings through a [3+2] cycloaddition reaction, followed by substitution reactions to introduce the isopropyl groups at the 4S position. The stereochemical control during these steps is critical to ensure the desired configuration of the final product. Recent advancements in asymmetric synthesis techniques have enabled higher yields and improved enantiomeric purity for this compound.

From a physical chemistry perspective, 2,6-Bis(4S)-(-)-isopropyl-2-oxazolin-2-ylpyridine exhibits interesting thermal and electronic properties. Its pyridine core contributes to aromatic stability, while the oxazoline groups introduce donor functionalities that can influence electronic transitions. Experimental data from UV-vis spectroscopy reveal distinct absorption bands corresponding to π→π* transitions within the oxazoline and pyridine moieties. These properties make the compound suitable for applications in optoelectronics and sensor technologies.

One of the most promising areas of application for this compound is in pharmaceutical chemistry. The chiral nature of 118949-61-4 makes it a valuable tool in drug discovery programs targeting enzymes with specific stereochemical requirements. For instance, researchers have explored its use as a building block for constructing bioactive molecules with high enantioselectivity. Additionally, its ability to form stable metal complexes has led to investigations into its potential as a ligand in drug delivery systems.

In terms of environmental impact, studies have shown that 2,6-Bis(4S)-(-)-isopropyl-2-Oxazolin-2-Ylpyridine exhibits low toxicity under standard laboratory conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradability. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, ongoing research into oxazoline-containing compounds continues to uncover new opportunities for their application in green chemistry and sustainable materials development. The unique combination of chirality and aromaticity in 118949-61-4 positions it as a key player in advancing these fields. Future studies are expected to focus on optimizing its synthesis pathways, exploring novel functionalization strategies, and investigating its potential role in energy storage devices such as batteries and supercapacitors.

In conclusion, 2,6-Bis(4S)-(-)-Isopropyl-2-Oxazolin-2-Ylpyridine (CAS No: 118949-61) represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its intricate structure and versatile properties make it an invaluable tool for researchers seeking innovative solutions in catalysis, materials science, and pharmaceutical development.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:118949-61-4)(S,S)-2,6-双(4-异丙基-2-恶唑啉-2-基)吡啶
LE1690212
Purity:99%
Quantity:25KG,200KG,1000KG
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Suzhou Senfeida Chemical Co., Ltd
(CAS:118949-61-4)(S,S)-2,6-Bis(4-isopropyl-2-oxazolin-2-yl)pyridine
1690212
Purity:98%
Quantity:Company Customization
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